N-((4-(dimethylamino)-6-morpholino-1,3,5-triazin-2-yl)methyl)benzamide

• IUPAC Name: N-[[4-(dimethylamino)-6-morpholin-4-yl-1,3,5-triazin-2-yl]methyl]benzamide
• InChI: InChI=1S/C17H22N6O2/c1-22(2)16-19-14(12-18-15(24)13-6-4-3-5-7-13)20-17(21-16)23-8-10-25-11-9-23/h3-7H,8-12H2,1-2H3,(H,18,24)
• InChI Key: IBBYPJAXVYHOAD-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC(=NC(=N1)N2CCOCC2)CNC(=O)C3=CC=CC=C3
• Molecular Formula: C17H22N6O2
• Molecular Weight: 342.4 g/mol
• CAS No.: 2034210-05-2

Description

The compound is a benzamide derivative, which means it contains a benzene ring attached to an amide group. Benzamides are a class of compounds that have a wide range of applications, particularly in the pharmaceutical industry.

Scientific Research Applications

Synthesis and Characterization

• N-((4-(dimethylamino)-6-morpholino-1,3,5-triazin-2-yl)methyl)benzamide has been involved in reactions leading to the formation of complex heterocyclic compounds. For instance, it plays a role in the synthesis of dihydropyrimidinone derivatives containing piperazine/morpholine moiety, showcasing efficient methods to obtain compounds with potential bioactivity (Bhat et al., 2018).
• The compound is instrumental in the development of antiproliferative agents. A study designed and synthesized a series of derivatives, revealing that some compounds exhibit potent antiproliferative activities, suggesting their potential in drug discovery for cancer treatment (Wang et al., 2015).

Material Science Applications

• In material science, it contributes to the synthesis of aromatic polymers with long alkyl side chains and 1,3,5-triazine rings, showing properties conducive to high thermal stability and solubility in organic solvents. These polymers have potential applications in various technological fields due to their unique characteristics (Lin et al., 1990).

Biochemical and Pharmacological Research

• The biochemical and pharmacological applications of this compound derivatives have been investigated, particularly in the context of antifungal and antimicrobial activities. Studies have synthesized and characterized various derivatives, examining their potential as inhibitors against several pathogens, indicating their relevance in developing new antimicrobial agents (Weiqun et al., 2005).

Safety and Hazards

The safety and hazards of a compound depend on its specific properties. Some benzamides can be harmful if swallowed and are suspected of causing genetic defects.